Cas no 477-48-5 (Picropodophyllone)

Picropodophyllone structure

Product Name:Picropodophyllone

CAS No:477-48-5

MF:C₂₂H₂₀O₈

MW:412.389407157898

CID:1518188

PubChem ID:3083574

Update Time:2025-04-21

Picropodophyllone Chemical and Physical Properties

Names and Identifiers

- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione
- furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR,8aS,9R)-
- (5R)-5,8,8aβ,9-Tetrahydro-5β-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-6(5aβH),9-dione
- (5aR,8aS,9R)-5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione
- (-)-Picropodophyllone
- Picropodophyllotoxon
- Picropodophyllone
- Picropodopyllotoxone
- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-[2]benzofuro[5,6-f][1,3]benzodioxole-5,8-dione
- (5R)-5,8,8abeta,9-Tetrahydro-5beta-(3,4,5-trimethoxyphenyl)furo[3',4'
- Picropodopyllotoxon
- (-)-Picropodopyllone
- 5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione (5aR-(5aalpha,8aalpha,9aalpha))-
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR-(5aalpha,8aalpha,9aalpha))-
- AKOS040760634
- HY-N7684
- CHEMBL82303
- 477-48-5
- CS-0135208
- DTXSID40197246
- MS-27118
- SCHEMBL18381519
- (11R,15S,16R)-16-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8-triene-10,14-dione
- Picropodophyllotoxone
- G13113
- DA-56857
- Inchi： 1S/C22H20O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-19H,8-9H2,1-3H3/t13-,18+,19+/m0/s1
- InChI Key： ISCQYPPCSYRZOT-MJXNMMHHSA-N
- SMILES： O1C([C@H]2[C@H](C3C=C(C(=C(C=3)OC)OC)OC)C3C=C4C(=CC=3C([C@H]2C1)=O)OCO4)=O

Computed Properties

Exact Mass: 412.1158
Monoisotopic Mass: 412.11581759 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 668
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 89.5
Molecular Weight: 412.4

Experimental Properties

Color/Form: Powder
Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 158-159 ºC
Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
PSA: 89.52

Picropodophyllone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N7684-1mg	Picropodophyllone	477-48-5	99.89%	1mg	￥500	2025-04-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-5 mg	Picropodopyllotoxone	477-48-5		5mg	￥4505.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-10 mg	Picropodopyllotoxone	477-48-5		10mg	￥6757.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-25 mg	Picropodopyllotoxone	477-48-5		25mg	￥12162.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-50 mg	Picropodopyllotoxone	477-48-5		50mg	￥18243.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-100 mg	Picropodopyllotoxone	477-48-5		100MG	￥27364.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-200 mg	Picropodopyllotoxone	477-48-5		200mg	￥41046.00	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P52690-10mg	(5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione	477-48-5		10mg	¥3752.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-1 mg	Picropodopyllotoxone	477-48-5		1mg	￥1767.00	2022-02-28
ChemScence	CS-0135208-1mg	Picropodophyllone	477-48-5		1mg	$200.0	2022-04-27